Cas no 75105-07-6 (Thiourea, N'-(4-bromophenyl)-N,N-dimethyl-)

Thiourea, N'-(4-bromophenyl)-N,N-dimethyl- structure
75105-07-6 structure
Product Name:Thiourea, N'-(4-bromophenyl)-N,N-dimethyl-
CAS No:75105-07-6
MF:C9H11BrN2S
MW:259.166039705276
CID:530757
PubChem ID:5376123
Update Time:2025-04-19

Thiourea, N'-(4-bromophenyl)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N'-(4-bromophenyl)-N,N-dimethyl-
    • 3-(4-bromophenyl)-1,1-dimethylthiourea
    • 75105-07-6
    • 3-(p-Bromophenyl)-1,1-dimethylthiourea
    • DTXSID30418775
    • YZPBPTSRPUXFGV-UHFFFAOYSA-N
    • N'-(4-Bromophenyl)-N,N-dimethylthiourea #
    • BDBM50223160
    • CHEMBL249923
    • PD180908
    • AKOS009470673
    • Inchi: 1S/C9H11BrN2S/c1-12(2)9(13)11-8-5-3-7(10)4-6-8/h3-6H,1-2H3,(H,11,13)
    • InChI Key: YZPBPTSRPUXFGV-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)NC(N(C)C)=S

Computed Properties

  • Exact Mass: 257.98263g/mol
  • Monoisotopic Mass: 257.98263g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 47.4Ų
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